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Compound of Interest

Compound Name: SQ 11,447

CAS No.: 33406-68-7

Cat. No.: B1218931

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SQ 11,447, identified by its IUPAC name 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-

methylurea, is a small molecule with potential for further investigation in drug discovery and

development. This technical guide provides a comprehensive overview of its chemical

structure, and physicochemical properties. While specific biological activity and detailed

experimental protocols for SQ 11,447 are not extensively documented in publicly available

literature, this guide also explores the broader context of phenylurea derivatives to offer

insights into potential applications and methodologies for future research.

Chemical Structure and Identification
SQ 11,447 is a phenylurea derivative characterized by a methylurea group and a

dimethylaminopropylsulfanyl side chain attached to a phenyl ring.

Chemical Structure:
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Table 1: Chemical Identifiers for SQ 11,447[1]

Identifier Value

IUPAC Name
1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-

methylurea

CAS Number 33406-68-7

Molecular Formula C13H21N3OS

SMILES CNC(=O)NC1=CC=CC=C1SCCCN(C)C

InChI

InChI=1S/C13H21N3OS/c1-14-13(17)15-11-7-

4-5-8-12(11)18-10-6-9-16(2)3/h4-5,7-8H,6,9-

10H2,1-3H3,(H2,14,15,17)

InChIKey LNAUGIJFFGNNRW-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of SQ 11,447 are crucial for understanding its potential

pharmacokinetic and pharmacodynamic behavior.

Table 2: Physicochemical Properties of SQ 11,447[1]
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Property Value

Molecular Weight 267.39 g/mol

XLogP3 1.8

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 7

Exact Mass 267.140533 g/mol

Monoisotopic Mass 267.140533 g/mol

Topological Polar Surface Area 58.9 Å²

Heavy Atom Count 18

Potential Biological Activities and Signaling
Pathways of Phenylurea Derivatives
While specific biological data for SQ 11,447 is limited, the broader class of phenylurea

derivatives exhibits a wide range of biological activities. This suggests potential areas of

investigation for SQ 11,447. Phenylurea compounds are known to act as:

Enzyme Inhibitors: Many phenylurea derivatives target and inhibit specific enzymes. For

instance, they have been investigated as inhibitors of receptor tyrosine kinases (RTKs),

which are crucial in cancer signaling pathways.

Anticancer Agents: The antiproliferative effects of phenylurea derivatives have been

demonstrated in various cancer cell lines.

Herbicides: Certain phenylurea compounds are used commercially as herbicides, indicating

their potent effects on biological systems.

A potential mechanism of action for phenylurea derivatives as anticancer agents involves the

inhibition of receptor tyrosine kinases. This inhibition can disrupt downstream signaling

pathways responsible for cell growth, proliferation, and survival.
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Caption: Potential signaling pathway inhibition by a phenylurea derivative like SQ 11,447.

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of SQ 11,447 are

not readily available. However, based on the general procedures for analogous phenylurea

derivatives, the following methodologies can be proposed for future research.

Proposed Synthesis Workflow
The synthesis of 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-methylurea could potentially

be achieved through a multi-step process. A generalized workflow is presented below.

Starting Materials:
2-Aminothiophenol

3-Chloro-N,N-dimethylpropan-1-amine
Methyl isocyanate

Thioetherification:
Reaction of 2-aminothiophenol

with 3-chloro-N,N-dimethylpropan-1-amine

Urea Formation:
Reaction of the resulting amine

with methyl isocyanate
SQ 11,447 Purification:

(e.g., Chromatography)
Characterization:
(NMR, MS, etc.)

Click to download full resolution via product page
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Caption: A proposed general workflow for the synthesis of SQ 11,447.

In Vitro Biological Assay: Cytotoxicity Assessment (MTT
Assay)
To evaluate the potential anticancer activity of SQ 11,447, a common method is the MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.

Materials:

Cancer cell line of interest (e.g., HeLa, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

SQ 11,447 dissolved in a suitable solvent (e.g., DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of SQ 11,447. Include a

vehicle control (solvent only).

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells

to convert MTT into formazan crystals.
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Solubilization: Remove the medium and add the solubilization solution to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control and determine

the IC50 (half-maximal inhibitory concentration) value.
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Seed cancer cells in 96-well plate

Treat with varying concentrations of SQ 11,447

Incubate for 24-72 hours

Add MTT solution

Incubate for 2-4 hours

Add solubilization solution

Measure absorbance at 570 nm

Calculate IC50 value

Click to download full resolution via product page

Caption: Experimental workflow for an MTT assay to determine cytotoxicity.

Conclusion
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SQ 11,447 is a phenylurea derivative with defined chemical and physical properties. While its

specific biological functions are not well-established, the known activities of the broader

phenylurea class suggest that it may hold potential as a subject for further research, particularly

in the areas of enzyme inhibition and anticancer studies. The experimental workflows provided

in this guide offer a starting point for the synthesis and biological evaluation of this compound.

Further investigation is warranted to fully elucidate the pharmacological profile of SQ 11,447.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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